Cas no 10201-15-7 (3-Amino-3-methyl-2-butanone Hydrochloride)

• Product Name: 3-Amino-3-methyl-2-butanone Hydrochloride
• CAS No: 10201-15-7
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD09028983
• CID: 1131459
• PubChem ID: 12399710
• Update Time: 2025-04-23

3-Amino-3-methyl-2-butanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-amino-3-methyl-, hydrochloride
• 3-aMino-3-Methylbutan-2-one hydrochloride
• 3-Amino-3-methylbutan-2-onehydrochloride
• 3-amino-3-methylbutan-2-one;hydrochloride
• SB75670
• (2-Methyl-3-oxobutan-2-yl)azanium;chloride
• 3-Amino-3-methyl-2-butanone hydrochloride
• 3-Amino-3-methyl-2-butanone HCl
• DTXSID90496418
• 3-Amino-3-methylbutan-2-one HCl
• AM806454
• AS-68434
• 2-Butanone, 3-amino-3-methyl-, hydrochloride (1:1)
• 10201-15-7
• AKOS024397352
• CS-0036060
• 3-Amino-3-methylbutan-2-one--hydrogen chloride (1/1)
• MFCD09028983
• EN300-192383
• 3-Amino-3-methyl-2-butanone Hydrochloride

• MDL： MFCD09028983
• Inchi： 1S/C5H11NO.ClH/c1-4(7)5(2,3)6;/h6H2,1-3H3;1H
• InChI Key： QFGGOJPUCZLVSR-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C(C)(C)N

Computed Properties

• Exact Mass: 137.06086
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09
• LogP: 1.81500

Additional information on 3-Amino-3-methyl-2-butanone Hydrochloride

Comprehensive Guide to 2-Butanone, 3-amino-3-methyl-, hydrochloride (CAS No. 10201-15-7): Properties, Applications, and Market Insights

2-Butanone, 3-amino-3-methyl-, hydrochloride (CAS No. 10201-15-7) is a specialized chemical compound with a wide range of applications in pharmaceuticals, organic synthesis, and research. This compound, also known as 3-amino-3-methyl-2-butanone hydrochloride, is a hydrochloride salt derivative of an amino ketone, making it a valuable intermediate in various chemical processes. Its unique structure and properties have garnered significant interest in both academic and industrial settings.

The molecular formula of 2-Butanone, 3-amino-3-methyl-, hydrochloride is C5H12ClNO, with a molecular weight of 137.61 g/mol. The compound typically appears as a white to off-white crystalline powder, soluble in water and polar organic solvents. Its CAS number 10201-15-7 is a critical identifier for researchers and suppliers, ensuring accurate sourcing and regulatory compliance. The hydrochloride salt form enhances its stability and solubility, which is particularly beneficial for laboratory and industrial applications.

One of the primary uses of 3-amino-3-methyl-2-butanone hydrochloride is as a building block in pharmaceutical synthesis. It serves as a key intermediate in the production of various active pharmaceutical ingredients (APIs). Researchers have explored its potential in developing novel therapeutic agents, particularly in the fields of neurology and metabolic disorders. The compound's amino and ketone functional groups allow for versatile chemical modifications, enabling the creation of diverse molecular architectures.

In organic chemistry, 2-Butanone, 3-amino-3-methyl-, hydrochloride is often employed in asymmetric synthesis and catalysis. Its chiral center makes it a valuable precursor for enantioselective reactions, which are crucial for producing optically active compounds. This property aligns with the growing demand for chiral drugs and fine chemicals, a trend driven by the pharmaceutical industry's focus on precision medicine. The compound's reactivity and selectivity have also made it a subject of interest in green chemistry initiatives, where researchers aim to develop more sustainable synthetic routes.

The market for 3-amino-3-methyl-2-butanone hydrochloride has seen steady growth, fueled by advancements in pharmaceutical research and the increasing need for specialized intermediates. Suppliers and manufacturers of CAS No. 10201-15-7 have reported rising demand from both academic institutions and industrial laboratories. This trend is further supported by the compound's role in cutting-edge research areas such as drug discovery and materials science. As the pharmaceutical industry continues to expand, the demand for high-quality intermediates like 2-Butanone, 3-amino-3-methyl-, hydrochloride is expected to rise.

Quality control and regulatory compliance are critical aspects of handling 2-Butanone, 3-amino-3-methyl-, hydrochloride. Reputable suppliers provide detailed certificates of analysis (CoA) to ensure the compound meets stringent purity standards, often exceeding 98%. Proper storage conditions, such as keeping the material in a cool, dry place away from light, are essential to maintain its stability. Researchers and industrial users should also adhere to relevant safety guidelines, although the compound is not classified as hazardous under standard regulations.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-amino-3-methyl-2-butanone hydrochloride. For example, its use in multicomponent reactions (MCRs) has opened new avenues for efficient and atom-economical synthesis. These developments resonate with the broader scientific community's focus on sustainable and cost-effective chemical processes. Additionally, the compound's potential in polymer chemistry and material science is being explored, particularly in the design of functional materials with tailored properties.

For researchers seeking reliable sources of CAS No. 10201-15-7, it is advisable to partner with established chemical suppliers who offer technical support and customized solutions. Many suppliers provide bulk quantities of 2-Butanone, 3-amino-3-methyl-, hydrochloride, along with tailored packaging options to meet specific project requirements. The global supply chain for this compound is well-established, ensuring consistent availability for laboratories and industries worldwide.

In conclusion, 2-Butanone, 3-amino-3-methyl-, hydrochloride (CAS No. 10201-15-7) is a versatile and valuable chemical intermediate with significant applications in pharmaceuticals, organic synthesis, and materials science. Its unique properties, combined with the growing demand for specialized intermediates, position it as a compound of enduring relevance in the chemical industry. As research continues to uncover new applications and synthetic routes, the importance of 3-amino-3-methyl-2-butanone hydrochloride is likely to grow, making it a key focus for scientists and industry professionals alike.